Cas no 56397-02-5 (Phosphonic acid, [(butylamino)methyl]-, diethyl ester)

Phosphonic acid, [(butylamino)methyl]-, diethyl ester structure
56397-02-5 structure
Product name:Phosphonic acid, [(butylamino)methyl]-, diethyl ester
CAS No:56397-02-5
MF:C9H22NO3P
MW:223.249643802643
CID:1598921

Phosphonic acid, [(butylamino)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(butylamino)methyl]-, diethyl ester
    • Phosphonic acid, P-[(butylamino)methyl]-, diethyl ester
    • Inchi: 1S/C9H22NO3P/c1-4-7-8-10-9-14(11,12-5-2)13-6-3/h10H,4-9H2,1-3H3
    • InChI Key: YPFMUGXBPOUDQQ-UHFFFAOYSA-N
    • SMILES: P(CNCCCC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 223.13386

Experimental Properties

  • Density: 1.002±0.06 g/cm3(Predicted)
  • Boiling Point: 109-113 °C(Press: 0.4 Torr)
  • PSA: 47.56
  • pka: 7.76±0.20(Predicted)

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd